Cas no 1557434-06-6 ({1H,4H,6H-furo[3,4-c]pyrazol-3-yl}methanamine)

• Product Name: {1H,4H,6H-furo[3,4-c]pyrazol-3-yl}methanamine
• CAS No: 1557434-06-6
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6245764
• PubChem ID: 83862255
• Update Time: 2024-01-11

{1H,4H,6H-furo[3,4-c]pyrazol-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1557434-06-6
• {1H,4H,6H-furo[3,4-c]pyrazol-3-yl}methanamine
• EN300-7260411

• Inchi： 1S/C6H9N3O/c7-1-5-4-2-10-3-6(4)9-8-5/h1-3,7H2,(H,8,9)
• InChI Key： RQRGGIGSPHLTQS-UHFFFAOYSA-N
• SMILES： O1CC2=C(C(CN)=NN2)C1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.9Ų